Cas no 4002-83-9 (1-Methyl-1H-indazole-3-carbaldehyde)

• Product Name: 1-Methyl-1H-indazole-3-carbaldehyde
• CAS No: 4002-83-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD08060478
• CID: 328003
• PubChem ID: 7164545
• Update Time: 2025-10-29

1-Methyl-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indazole-3-carbaldehyde
• 1H-Indazole-3-carboxaldehyde,1-methyl-
• 1-Methyl-1H-indazole-3-carboxaldehyde
• 1-methylindazole-3-carbaldehyde
• 1-methyl-3-formylindazole
• KYDLGYCLCFKUHY-UHFFFAOYSA-N
• SBB087435
• PB10491
• AM803847
• ST1100541
• AB0038074
• Y5422
• 1-methyl-1H-indazole-3-carbaldehyde, AldrichCPR
• Z1065726002
• AKOS006220920
• EN300-66939
• CS-W021348
• PS-4952
• 4-Iodoimidazole(IIMD)
• FT-0704990
• SY097414
• MFCD08060478
• DTXSID00428164
• 4002-83-9
• J-504876
• SCHEMBL465585
• DB-010115

• MDL： MFCD08060478
• Inchi： 1S/C9H8N2O/c1-11-9-5-3-2-4-7(9)8(6-12)10-11/h2-6H,1H3
• InChI Key： KYDLGYCLCFKUHY-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.4

Experimental Properties

• Density: 1.21
• Melting Point: 61 °C
• Boiling Point: 311.8°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.622
• PSA: 34.89000
• LogP: 1.38580

1-Methyl-1H-indazole-3-carbaldehyde Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1-Methyl-1H-indazole-3-carbaldehyde

Recent Advances in the Application of 1-Methyl-1H-indazole-3-carbaldehyde (CAS: 4002-83-9) in Chemical Biology and Pharmaceutical Research

1-Methyl-1H-indazole-3-carbaldehyde (CAS: 4002-83-9) has emerged as a pivotal intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its versatility in medicinal chemistry, where it serves as a key scaffold for the design of inhibitors and modulators of critical biological pathways. This research briefing synthesizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

In the context of drug discovery, 1-Methyl-1H-indazole-3-carbaldehyde has been extensively utilized in the synthesis of small-molecule inhibitors targeting protein kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The study reported a 40% improvement in inhibitory potency compared to previous analogs, attributed to the strategic incorporation of the indazole core.

Recent synthetic advancements have focused on optimizing the production of 1-Methyl-1H-indazole-3-carbaldehyde to enhance yield and purity. A novel catalytic system employing palladium nanoparticles supported on graphene oxide (Pd/GO) was reported in ACS Catalysis (2024), achieving a 92% yield under mild conditions. This method significantly reduces the use of hazardous reagents, aligning with green chemistry principles while maintaining scalability for industrial applications.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM analyses published in Nature Structural & Molecular Biology (2023) revealed that derivatives of 1-Methyl-1H-indazole-3-carbaldehyde induce conformational changes in target proteins by forming critical hydrogen bonds with conserved amino acid residues. These findings provide a structural basis for rational drug design and have spurred the development of second-generation therapeutics with improved target specificity.

Emerging applications in radiopharmaceuticals have expanded the utility of this compound. Researchers at MIT reported (2024) the successful incorporation of fluorine-18 labeled 1-Methyl-1H-indazole-3-carbaldehyde derivatives as PET tracers for imaging tumor hypoxia. The tracers exhibited excellent blood-brain barrier penetration and tumor-to-background ratios, demonstrating potential for clinical translation in neuro-oncology.

In conclusion, 1-Methyl-1H-indazole-3-carbaldehyde (CAS: 4002-83-9) continues to be a molecule of significant interest in pharmaceutical research. Its diverse applications span from traditional small-molecule drug development to cutting-edge diagnostic tools. Future research directions likely include exploration of its use in PROTAC design and as a building block for covalent inhibitors, further cementing its position as a valuable tool in medicinal chemistry.